Benzyldimethyloctadecyl ammonium 3-nitrobenzenesulfonate
Benzyldimethyloctadecyl ammonium 3-nitrobenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
124088-59-1
VCID:
VC0052419
InChI:
InChI=1S/C27H50N.C6H5NO5S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25-28(2,3)26-27-23-20-19-21-24-27;8-7(9)5-2-1-3-6(4-5)13(10,11)12/h19-21,23-24H,4-18,22,25-26H2,1-3H3;1-4H,(H,10,11,12)/q+1;
SMILES:
CCCCCCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.C1=CC(=CC(=C1)S(=O)(=O)O)[N+](=O)[O-]
Molecular Formula:
C33H55N2O5S+
Molecular Weight:
591.9 g/mol
Benzyldimethyloctadecyl ammonium 3-nitrobenzenesulfonate
CAS No.: 124088-59-1
Main Products
VCID: VC0052419
Molecular Formula: C33H55N2O5S+
Molecular Weight: 591.9 g/mol
| CAS No. | 124088-59-1 |
|---|---|
| Product Name | Benzyldimethyloctadecyl ammonium 3-nitrobenzenesulfonate |
| Molecular Formula | C33H55N2O5S+ |
| Molecular Weight | 591.9 g/mol |
| IUPAC Name | benzyl-dimethyl-octadecylazanium;3-nitrobenzenesulfonic acid |
| Standard InChI | InChI=1S/C27H50N.C6H5NO5S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25-28(2,3)26-27-23-20-19-21-24-27;8-7(9)5-2-1-3-6(4-5)13(10,11)12/h19-21,23-24H,4-18,22,25-26H2,1-3H3;1-4H,(H,10,11,12)/q+1; |
| Standard InChIKey | BOFBUPWQQRTHQX-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.C1=CC(=CC(=C1)S(=O)(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.C1=CC(=CC(=C1)S(=O)(=O)O)[N+](=O)[O-] |
| PubChem Compound | 164150 |
| Last Modified | Nov 11 2021 |
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